Cas no 288399-85-9 (2H-1-Benzopyran-2-one,6,8-dibromo-4-methyl-3-phenyl-)

• Product Name: 2H-1-Benzopyran-2-one,6,8-dibromo-4-methyl-3-phenyl-
• CAS No: 288399-85-9
• MF: C₁₆H₁₀Br₂O₂
• MW: 394.057403087616
• CID: 248892
• PubChem ID: 57376729
• Update Time: 2025-04-19

2H-1-Benzopyran-2-one,6,8-dibromo-4-methyl-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one,6,8-dibromo-4-methyl-3-phenyl-
• 6,8-dibromo-4-methyl-3-phenylchromen-2-one
• 2H-1-Benzopyran-2-one,6,8-dibromo-4-methyl-3-phenyl
• 6,8-DIBROMO-4-METHYL-3-PHENYLCOUMARIN
• 6,8-Dibromo-4-methyl-3-phenyl-2H-1-benzopyran-2-one
• 288399-85-9
• SCHEMBL3076361
• DTXSID60725262

• Inchi： 1S/C16H10Br2O2/c1-9-12-7-11(17)8-13(18)15(12)20-16(19)14(9)10-5-3-2-4-6-10/h2-8H,1H3
• InChI Key： QVRYSTBQGBGQPV-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC2=C1OC(C(C1C=CC=CC=1)=C2C)=O)Br

Computed Properties

• Exact Mass: 391.90500
• Monoisotopic Mass: 391.90475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 30.21000
• LogP: 5.29340